Cas no 132390-68-2 (3-formyl-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 3-formyl-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 132390-68-2
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• MDL: MFCD09817635
• CID: 4694428
• PubChem ID: 19815976
• Update Time: 2025-06-11

3-formyl-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-formyl-N,N-dimethylbenzenesulfonamide
• 3-formyl-N,N-dimethylbenzene-1-sulfonamide
• VHANLUOARPNVIY-UHFFFAOYSA-N
• 3-Formyl-N,N-dimethyl-benzenesulfonamide
• Benzenesulfonamide, 3-formyl-N,N-dimethyl-

• MDL： MFCD09817635
• Inchi： 1S/C9H11NO3S/c1-10(2)14(12,13)9-5-3-4-8(6-9)7-11/h3-7H,1-2H3
• InChI Key： VHANLUOARPNVIY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=O)C=1)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 0.8
• Topological Polar Surface Area: 62.8

Additional information on 3-formyl-N,N-dimethylbenzene-1-sulfonamide

3-Formyl-N,N-Dimethylbenzene-1-Sulfonamide (CAS No. 132390-68-2): A Comprehensive Overview

3-Formyl-N,N-Dimethylbenzene-1-Sulfonamide, identified by the CAS registry number 132390-68-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as Formyl-Dimethylbenzenesulfonamide, is characterized by its unique structural features and versatile applications. Recent advancements in synthetic methodologies and its integration into cutting-edge research have underscored its potential across diverse industries.

The molecular structure of 3-Formyl-N,N-Dimethylbenzene-1-Sulfonamide comprises a benzene ring substituted with a sulfonamide group at position 1 and a formyl group at position 3. This arrangement imparts distinctive electronic and steric properties, making it a valuable component in various chemical reactions. The sulfonamide group, known for its stability and reactivity, plays a pivotal role in enhancing the compound's compatibility with different chemical environments. Recent studies have highlighted its ability to act as an intermediate in the synthesis of bioactive molecules, particularly in the pharmaceutical sector.

One of the most notable applications of 3-Formyl-N,N-Dimethylbenzene-1-Sulfonamide is in the field of drug discovery. Researchers have leveraged its structural flexibility to design novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. For instance, a study published in 2023 demonstrated its potential as a precursor for developing inhibitors of key enzymes involved in tumor progression. The compound's ability to modulate enzyme activity without compromising cellular stability has positioned it as a promising candidate for future drug development.

In addition to its role in pharmacology, Formyl-Dimethylbenzenesulfonamide has found applications in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of advanced polymers and semiconductors. Recent breakthroughs have shown that incorporating this compound into polymer frameworks can significantly enhance their conductivity and mechanical strength, paving the way for innovative applications in flexible electronics and energy storage devices.

The synthesis of 3-Formyl-N,N-Dimethylbenzene-1-Sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic strategies. A 2022 study introduced a novel approach utilizing transition metal catalysts to improve reaction efficiency and yield. This method not only reduces production costs but also minimizes environmental impact, aligning with current trends toward sustainable chemistry practices.

From an environmental standpoint, researchers are increasingly focusing on the biodegradability and eco-friendliness of compounds like CAS No. 132390-68-2. Recent findings suggest that under specific conditions, this compound can undergo enzymatic degradation, reducing its persistence in natural ecosystems. Such insights are crucial for ensuring the long-term sustainability of products derived from this compound.

In conclusion, 3-Formyl-N,N-Dimethylbenzene-1-Sulfonamide (CAS No. 132390-68-2) stands out as a versatile and multifaceted compound with vast potential across various scientific domains. Its role as an intermediate in drug discovery, contribution to materials innovation, and compatibility with sustainable synthetic methods highlight its significance in contemporary research. As ongoing studies continue to uncover new applications and optimizations, this compound is poised to play an even more prominent role in shaping future advancements in chemistry and related fields.